Cas no 1217436-79-7 (2,2,2-Trifluoro-1-(quinolin-2-yl)ethan-1-one)

• Product Name: 2,2,2-Trifluoro-1-(quinolin-2-yl)ethan-1-one
• CAS No: 1217436-79-7
• MF: C₁₁H₆F₃NO
• MW: 225.166653156281
• CID: 5793050
• PubChem ID: 66466770
• Update Time: 2025-10-21

2,2,2-Trifluoro-1-(quinolin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1932116
• 1217436-79-7
• 2,2,2-Trifluoro-1-(quinolin-2-yl)ethan-1-one
• CS-0290785
• Ethanone, 2,2,2-trifluoro-1-(2-quinolinyl)-
• 2,2,2-Trifluoro-1-(quinolin-2-yl)ethanone

• Inchi： 1S/C11H6F3NO/c12-11(13,14)10(16)9-6-5-7-3-1-2-4-8(7)15-9/h1-6H
• InChI Key： QYJSTTIVHVAKAE-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=C2C=CC=CC2=N1)=O)(F)F

Computed Properties

• Exact Mass: 225.04014830g/mol
• Monoisotopic Mass: 225.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Melting Point: 88-89 °C
• Boiling Point: 277.2±35.0 °C(Predicted)
• pka: -1.93±0.48(Predicted)

Additional information on 2,2,2-Trifluoro-1-(quinolin-2-yl)ethan-1-one

Comprehensive Overview of 2,2,2-Trifluoro-1-(quinolin-2-yl)ethan-1-one (CAS No. 1217436-79-7): Properties, Applications, and Industry Insights

2,2,2-Trifluoro-1-(quinolin-2-yl)ethan-1-one (CAS No. 1217436-79-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. The presence of a trifluoromethyl group and a quinoline moiety makes this compound a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "quinoline derivatives applications", "fluorinated ketones synthesis", and "CAS 1217436-79-7 suppliers", reflecting its growing relevance in modern chemistry.

The compound's molecular structure combines the electron-withdrawing properties of the trifluoroacetyl group with the aromatic stability of the quinoline ring, enabling applications in catalysis and drug discovery. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with trending topics such as "next-generation antibiotics" and "targeted cancer therapies". Its high purity grade (often >98%) ensures reproducibility in experimental settings, a critical factor for laboratories focusing on high-throughput screening.

From a synthetic perspective, 2,2,2-Trifluoro-1-(quinolin-2-yl)ethan-1-one serves as a precursor for heterocyclic compound libraries, addressing the demand for "diverse chemical scaffolds" in medicinal chemistry. Analytical techniques like HPLC and NMR spectroscopy confirm its stability under standard storage conditions (typically 2-8°C in inert atmospheres). This aligns with frequently searched queries such as "chemical stability of fluorinated compounds" and "quinoline-based compound characterization".

In material science, the compound's fluorescence properties have sparked interest for OLED development and sensor technologies. The quinoline core facilitates π-π stacking interactions, while the trifluoromethyl ketone group enhances solubility in organic solvents—key considerations for formulators searching "fluorophores for optoelectronics". Regulatory-compliant documentation (including COA and MSDS) ensures safe handling, though it's classified as non-hazardous under normal use conditions.

Market analyses reveal increasing procurement of CAS No. 1217436-79-7 by contract research organizations (CROs) and academic institutions, particularly for projects involving "fragment-based drug design" or "metal-organic frameworks". The compound's cLogP value (~2.3) and hydrogen bond acceptors (3) make it pharmacokinetically favorable, explaining its prominence in searches like "lead compound optimization".

Environmental considerations position 2,2,2-Trifluoro-1-(quinolin-2-yl)ethan-1-one as a greener alternative to traditional halogenated reagents, resonating with the "sustainable chemistry" movement. Its biodegradation pathways are currently under investigation, responding to queries about "eco-friendly fluorochemicals". Patent landscapes show protected applications in agrochemicals and electronic materials, with particular emphasis on "crop protection agents" and "dielectric layer formulations".

Technical specifications often highlight the compound's melting point range (92-95°C) and UV-Vis absorption maxima (λ_max 254 nm in methanol), critical data for researchers comparing "spectral properties of quinoline derivatives". The growing availability of custom synthesis services for this compound addresses niche demands such as "isotope-labeled versions" (¹³C or ²H) for mechanistic studies.

Emerging applications in photoredox catalysis and click chemistry further expand its utility, coinciding with industry shifts toward "visible-light-mediated transformations". The compound's redox potential and excited-state behavior are active research areas, particularly for scientists investigating "single-electron transfer processes". These developments position CAS No. 1217436-79-7 as a multifaceted building block in contemporary chemical innovation.